Cas no 114306-97-7 (3H-Pyrazol-3-one, 1-(4-aminophenyl)-1,2-dihydro-5-methyl-)

• Product Name: 3H-Pyrazol-3-one, 1-(4-aminophenyl)-1,2-dihydro-5-methyl-
• CAS No: 114306-97-7
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD00020702
• CID: 1202333
• PubChem ID: 291844
• Update Time: 2025-04-20

3H-Pyrazol-3-one, 1-(4-aminophenyl)-1,2-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1-(4-aminophenyl)-1,2-dihydro-5-methyl-
• 1-(4-aminophenyl)-1,2-dihydro-5-methyl-3H-Pyrazol-3-one
• 2-(4-aminophenyl)-3-methyl-1H-pyrazol-5-one
• DTXSID10303216
• DA-15306
• WS-02692
• 1-(4-Aminophenyl)-5-methyl-1H-pyrazol-3(2H)-one
• 1-(4-aminophenyl)-5-methyl-2,3-dihydro-1H-pyrazol-3-one
• NSC157398
• NKCTXWJKFFORDT-UHFFFAOYSA-N
• AB01283
• NSC-157398
• 1-(4-Aminophenyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
• SCHEMBL3835955
• 2-(4-aminophenyl)-3-methyl-pyrazoline-5-one
• 114306-97-7
• D85516

• MDL： MFCD00020702
• Inchi： 1S/C10H11N3O/c1-7-6-10(14)12-13(7)9-4-2-8(11)3-5-9/h2-6H,11H2,1H3,(H,12,14)
• InChI Key： NKCTXWJKFFORDT-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N(C2C=CC(=CC=2)N)N1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles